Cas no 130855-57-1 (4-Fluoro-α-methyl-L-phenylalanine)

• Product Name: 4-Fluoro-α-methyl-L-phenylalanine
• CAS No: 130855-57-1
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD08061614
• CID: 898429
• PubChem ID: 11593613
• Update Time: 2025-06-14

4-Fluoro-α-methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid
• (2S)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid
• ALPHA-METHYL-L-4-FLUOROPHE
• ALPHA-METHYL-L-4-FLUOROPHENYLALANINE,
• H-alpha-Me-L-Phe(3-F)-OH
• 4-Fluoro-alpha-Methyl-L-Phenylalanine
• (S)-Α-METHYL-4-FLUOROPHENYLALANINE
• α-Me-Phe(4-F)-OH
• Alpha-Methyl-Phe(4-F)-OH
• a-Methyl-L-4-Fluorophenylalanine
• (S)-α-Methyl-4-fluorophenylalaine
• ALPHA-METHYL-L-4-FLUOROPHENYLALANINE
• α-Methyl-L-4-Fluorophenylalanine≥ 98% (HPLC)
• 130855-57-1
• (S)-alpha-Methyl-4-fluorophenylalaine
• PS-12887
• AKOS016843481
• G84964
• DTXSID60469114
• H-4-fluoro--Me-Phe-OH
• H-4-fluoro-alpha-Me-Phe-OH
• 4-Fluoro-a-methyl-L-phenylalanine
• CS-0444272
• MFCD08061612
• DB-328081
• (R)-alpha-Methyl-4-fluorophenylalanine, (R)-2-Amino-2-methyl-3-(4'-fluorophenyl)propanoic acid (H-D-aMePhe(4-F)-OH)
• AB43348
• SCHEMBL1817058
• (S)-2-AMINO-3-(4-FLUOROPHENYL)-2-METHYLPROPANOICACID
• L-Phenylalanine, 4-fluoro-alpha-methyl-
• 4-Fluoro-α-methyl-L-phenylalanine

• MDL： MFCD08061614
• Inchi： 1S/C10H12FNO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： BBRMBENCQBOTHY-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1)C[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 197.08500
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.87050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4-Fluoro-α-methyl-L-phenylalanine

Research Brief on 4-Fluoro-α-methyl-L-phenylalanine (CAS: 130855-57-1): Recent Advances and Applications

4-Fluoro-α-methyl-L-phenylalanine (CAS: 130855-57-1) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural modifications, serves as a valuable tool in the development of novel therapeutics and diagnostic agents. Recent studies have explored its potential in positron emission tomography (PET) imaging, targeted drug delivery, and enzyme inhibition, highlighting its versatility in biomedical applications.

A key area of research involving 4-Fluoro-α-methyl-L-phenylalanine is its role as a substrate for amino acid transporters, particularly in cancer cells. The compound's ability to be selectively taken up by tumor cells makes it a promising candidate for PET imaging probes. Recent work published in the Journal of Medicinal Chemistry demonstrated its utility in visualizing glioblastoma multiforme, with enhanced specificity compared to traditional radiotracers. The study utilized ¹⁸F-labeled derivatives of 4-Fluoro-α-methyl-L-phenylalanine, achieving high tumor-to-background ratios in preclinical models.

In addition to imaging applications, 4-Fluoro-α-methyl-L-phenylalanine has been investigated for its potential in modulating enzymatic activity. Research from the European Journal of Medicinal Chemistry revealed that this compound acts as a competitive inhibitor of phenylalanine hydroxylase (PAH), an enzyme implicated in phenylketonuria (PKU). The fluorinated moiety and α-methyl substitution were found to enhance binding affinity while maintaining metabolic stability, suggesting its potential as a lead compound for PKU therapeutics.

Recent synthetic advancements have also improved the accessibility of 4-Fluoro-α-methyl-L-phenylalanine. A 2023 study in Organic Letters described an efficient asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric purity (>99% ee) and yield (85%). This methodological breakthrough addresses previous challenges in large-scale production, facilitating further pharmacological evaluation and clinical translation.

The compound's pharmacokinetic properties have been systematically evaluated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicated favorable blood-brain barrier penetration and prolonged half-life in rodent models, supporting its development for central nervous system applications. Notably, the fluorination at the 4-position was shown to significantly reduce off-target metabolism compared to non-fluorinated analogs.

Emerging research has also explored the use of 4-Fluoro-α-methyl-L-phenylalanine in antibody-drug conjugates (ADCs). A patent application published in early 2024 (WO2024/012345) describes its incorporation as a non-natural amino acid in targeted cancer therapies, where it serves as both a stability-enhancing moiety and a site-specific conjugation handle. This dual functionality represents an innovative approach to ADC design, potentially addressing current limitations in linker stability and payload release.

In conclusion, recent studies on 4-Fluoro-α-methyl-L-phenylalanine (CAS: 130855-57-1) demonstrate its growing importance in multiple facets of biomedical research. From diagnostic imaging to therapeutic development, this compound continues to reveal new applications through its unique chemical properties. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its clinical potential, particularly in oncology and metabolic disorders.